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Compound of Interest

2-methyl-N-(pyridin-4-
Compound Name:

ylmethyl)benzamide
CAS No.: 64095-81-4
Cat. No.: B6616349

Get Quote

Executive Summary

Wnt-C59 (commonly abbreviated as C59) is a highly potent, orally bioavailable small molecule
inhibitor of Porcupine (PORCN), a membrane-bound O-acyltransferase (MBOAT) essential for
Wnt ligand secretion. By blocking the palmitoylation of Wnt proteins, Wnt-C59 prevents their
exit from the endoplasmic reticulum (ER), effectively shutting down both canonical (3-catenin
dependent) and non-canonical Wnt signaling pathways at the source.

Crucial Distinction: While "C59" is the accepted commercial synonym for Wnt-C59, researchers
must distinguish it from "Compound 59" references found in unrelated medicinal chemistry
literature (e.g., CDK or AXL kinase inhibitors). Verification via CAS Number 1243243-89-1 is
mandatory for experimental integrity.

Chemical Identity & Nomenclature

To ensure reproducibility, use the following identifiers to validate reagents.
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Property Specification

Primary Name Wnt-C59

C59, PORCN Inhibitor 1l, GNF-6231 (closely

Common Synonyms
related analog)

CAS Number 1243243-89-1

2-(4-(2-methylpyridin-4-yl)phenyl)-N-(4-(pyridin-
3-yl)phenyl)acetamide

Chemical Name

Molecular Formula C25H21Ns0

Molecular Weight 379.45 g/mol

Target Porcupine (PORCN) Acyltransferase

IC50 ~74 pM (Wnt3A-stimulated reporter assay)

Warning: "Compound 59" is a generic label often used in medicinal chemistry papers (e.g., for
CDK, AXL, or Sphingosine Kinase inhibitors). Always verify the chemical structure and CAS

number before purchasing "C59" to ensure it is the PORCN inhibitor.

Mechanism of Action

Wnt-C59 functions upstream of the Frizzled receptor. Unlike Tankyrase inhibitors (e.g.,
XAV939) which act on the destruction complex, or soluble decoys (e.g., DKK1) which block
receptors, Wnt-C59 prevents the biogenesis of the Wnt ligand itself.

The Palmitoylation Checkpoint

¢ Synthesis: Wnt proteins are synthesized in the ER.

o Modification: The enzyme Porcupine (PORCN) adds a palmitoleic acid group to a conserved
serine residue on the Wnt protein.[1]
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» Transport: This lipid modification is required for Wnt to bind the carrier protein Wntless
(WLS).

e Secretion: The Wnt-WLS complex transports the ligand to the plasma membrane for
secretion.

e Inhibition: Wnt-C59 binds to the PORCN active site, preventing palmitoylation.[2][3][4][5]
Non-palmitoylated Wnts are retained in the ER and degraded, resulting in a "null" Wnt
phenotype.
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Figure 1: Mechanism of Wnt-C59 action. The molecule inhibits PORCN, preventing Wnt
palmitoylation.[1][2][4][5][6] Without this lipid modification, Wnt cannot bind Wntless (WLS) and
Is degraded rather than secreted.
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Comparative Analysis: Wnt-C59 vs. Other Inhibitors

Choosing the right tool compound is critical for experimental validity.

Ke
Inhibitor Target Mechanism Potency (IC50) i L
Application
Highly potent in
Blocks Wnt Vivo & in vitro
Wnt-C59 PORCN ) ~74 pM
secretion tool; Stem cell
differentiation.[7]
Standard in vitro
Blocks Wnt tool; less potent
IWP-2 PORCN _ ~27 nM _
secretion than C59; poor in
vivo stability.
Clinical
candidate
Blocks Wnt (Novartis);
LGK974 PORCN ) ~0.4 nM
secretion excellent for
translational
cancer models.
Blocks
downstream
Stabilizes Axin canonical
XAV939 Tankyrase (Destruction ~11 nM signaling only;
Complex) does not block

non-canonical
Wnt.

Why choose Wnt-C59?

e Vs. IWP-2: C59 is roughly 300-fold more potent and orally bioavailable. Use C59 for in vivo
studies or when nanomolar precision is required.

e Vs. XAV939: If your study requires blocking non-canonical (Wnt/PCP or Wnt/Ca2+)
pathways, you must use a PORCN inhibitor (C59) rather than a Tankyrase inhibitor
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(XAV939), as XAV9I39 only affects 3-catenin stability.

Physicochemical Properties & Handling

Solubility & Reconstitution
e DMSO: Soluble up to ~50 mg/mL (approx. 130 mM).

o Water: Insoluble.

o Ethanol: Soluble (low concentration, ~10 mg/mL with sonication).

Storage Protocol

o Powder: Store at -20°C (stable for 2 years).

e Stock Solution (10 mM in DMSO):
o Aliquot into single-use vials (avoid freeze-thaw cycles).
o Store at -80°C (stable for 6 months).

o Note: If precipitate forms upon thawing, warm to 37°C and sonicate briefly.

Experimental Protocols
A. In Vitro Wnt Inhibition (Cell Culture)

Obijective: Inhibit autocrine/paracrine Wnt signaling in cancer cell lines or stem cells.
e Preparation: Dilute 10 mM DMSO stock into culture medium.

o Working Concentration:10 nM — 100 nM (IC50 is ~74 pM, but 100 nM ensures complete
blockade).

o Vehicle Control: Medium + 0.001% DMSO (match the final solvent concentration).
o Seeding: Seed cells (e.g., HEK293T, MDA-MB-231) at 30-50% confluence.

e Treatment: Add Wnt-C59 containing medium.
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e Incubation:
o Reporter Assays: 16—24 hours.

o Phenotypic Assays: 48—72 hours (replenish media/drug every 48h due to potential
degradation or metabolism).

e Readout:
o TOPFlash Assay: Measure Luciferase activity.

o Western Blot: Blot for Dishevelled (DvI2/3) phosphorylation (Dvl phosphorylation band shift
disappears upon Wnt inhibition) or Axin2 levels (downregulated).

B. In Vivo Administration (Mouse Xenograft)

Objective: Tumor growth inhibition in Wnt-driven models (e.g., MMTV-Wnt1).[3][4]
e Formulation (Oral Gavage):
o Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween-80 in water.

o Preparation: Suspend Wnt-C59 powder in vehicle. Sonicate to create a uniform
suspension.

e Dosage:

o 5 mg/kg to 10 mg/kg administered once daily (QD).

o Bioavailability:[7][8] Excellent oral bioavailability with a half-life permitting daily dosing.
e Monitoring:

o Monitor tumor volume and body weight (Wnt inhibition can impact intestinal homeostasis;
watch for weight loss >15%).

C. Stem Cell Differentiation (Cardiomyocyte Induction)
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Obijective: Direct differentiation of human iPSCs to cardiomyocytes by biphasic Wnt
modulation.
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Figure 2: Biphasic Wnt modulation protocol. Wnt-C59 is used at Day 3-5 to shut down Wnt
signaling, a critical step for cardiac specification from mesoderm.

Troubleshooting & Validation
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Issue Probable Cause Solution

Verify stock date. Ensure
No inhibition observed Compound degradation storage at -80°C. Do not

freeze-thaw >3 times.

Titrate dose down. Wnt-C59 is
potent; >1 uM is rarely needed

Cell Toxicity Off-target effects or high dose for specific inhibition (except in
specific differentiation

protocols).

Ensure thorough sonication in
Inconsistent In Vivo results Poor suspension Methylcellulose/Tween vehicle.

Check gavage technique.

CRITICAL: Verify CAS
"Compound 59" confusion Wrong chemical purchased 1243243-89-1. Do not rely

solely on the name "C59".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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